Cas no 1353955-89-1 (2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide)

• Product Name: 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide
• CAS No: 1353955-89-1
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 2162049
• Update Time: 2025-10-28

2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-ethyl-n-(2-methoxy-benzyl)-acetamide
• 2-Chloro-N-ethyl-N-(2-methoxybenzyl)acetamide
• AM92725
• 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide

• Inchi： 1S/C12H16ClNO2/c1-3-14(12(15)8-13)9-10-6-4-5-7-11(10)16-2/h4-7H,3,8-9H2,1-2H3
• InChI Key： OJEDVZRQJBHEOE-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)CC1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Topological Polar Surface Area: 29.5

Additional information on 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide

Introduction to 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide (CAS No: 1353955-89-1) in Modern Chemical and Pharmaceutical Research

2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide, identified by its Chemical Abstracts Service (CAS) number 1353955-89-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its chloro-substituted benzyl amide structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and methoxy functional groups on the benzyl ring, coupled with the N-ethyl and acetamide moieties, endows this compound with unique chemical properties that make it a valuable candidate for further exploration.

The synthesis and structural elucidation of 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide involve sophisticated organic chemistry techniques. The chloro group introduces electrophilic characteristics, making the molecule susceptible to nucleophilic substitution reactions, while the methoxy group provides a slight electron-donating effect through resonance. These features are crucial in designing molecules that can interact with biological targets effectively. The acetamide moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

In recent years, there has been a growing interest in benzyl amide derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide is no exception, as it has shown promise in preclinical studies as a potential lead compound for the development of new drugs. Researchers have been particularly intrigued by its ability to modulate enzyme activity and receptor binding, which are key mechanisms in drug action.

One of the most compelling aspects of 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide is its versatility in chemical modification. The chloro group can be further functionalized through various reactions such as nucleophilic aromatic substitution or cross-coupling reactions, allowing chemists to tailor the molecule for specific biological activities. Similarly, the methoxy group can be oxidized or reduced to introduce additional functional diversity. This flexibility makes 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide an attractive scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors, suggesting its potential as an inhibitor or modulator. These computational insights have guided experimental efforts, leading to more targeted synthetic strategies and improved drug-like properties.

The pharmacological profile of 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide has been extensively studied in vitro and in vivo. Initial experiments have shown that it exhibits moderate affinity for certain therapeutic targets, making it a promising candidate for further development. Additionally, its metabolic stability has been assessed through in vitro liver microsome assays, indicating that it may have a reasonable half-life in biological systems. This information is crucial for optimizing dosing regimens and predicting clinical efficacy.

Another area of interest is the synthesis of analogs of 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide to enhance its pharmacological properties. By systematically varying substituents on the benzyl ring or introducing additional functional groups, researchers aim to improve potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for translating preclinical findings into effective clinical therapies.

The role of 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide in drug discovery is also highlighted by its potential use as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block that can be incorporated into larger scaffolds while retaining key biological activities. This approach has been successfully employed in several drug development programs, where simple starting materials like 1353955-89-1 have been transformed into lead compounds with significant therapeutic potential.

As research continues to evolve, the applications of 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide are expected to expand further. New synthetic methodologies and computational tools will undoubtedly contribute to a deeper understanding of its chemical behavior and biological effects. In particular, advances in high-throughput screening technologies will enable researchers to rapidly assess the activity of this compound against a wide range of targets, accelerating the discovery process.

In conclusion, 2-Chloro-N-ethyl-N-(2-methoxy-benzyl)-acetamide (CAS No: 1353955-89-1) represents a fascinating compound with significant potential in chemical and pharmaceutical research. Its unique structural features, coupled with promising preclinical results, make it a valuable asset for drug discovery efforts. As scientists continue to explore its properties and applications, this molecule is poised to play an important role in the development of new therapeutic agents.